(S)-1,4-Dibromobutan-2-ol

• IUPAC Name: (2S)-1,4-dibromobutan-2-ol
• InChI: InChI=1S/C4H8Br2O/c5-2-1-4(7)3-6/h4,7H,1-3H2/t4-/m0/s1
• InChI Key: PSSRAPMBSMSACN-BYPYZUCNSA-N
• Canonical SMILES: C(CBr)C(CBr)O
• Isomeric SMILES: C(CBr)[C@@H](CBr)O
• Molecular Formula: C4H8Br2O
• Molecular Weight: 231.91 g/mol
• CAS No.: 64028-90-6

Description

(S)-1,4-Dibromobutan-2-ol is a useful research compound. Its molecular formula is C4H8Br2O and its molecular weight is 231.91 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Material Science

(S)-1,4-Dibromobutan-2-ol is utilized in the synthesis of covalent organic frameworks (COFs) which exhibit potential for various applications including catalysis and material science. For example, COFs synthesized from melamine and dibromoalkanes, including 1,4-dibromobutane, show distinct colors and can be used as templates for in-situ metal nanoparticle preparation. These COFs have applications in hydrogen generation from hydrolysis reactions, demonstrating their potential in energy conversion and storage systems (Sahiner, Demirci, & Sel, 2016).

Polymer Chemistry

In polymer chemistry, This compound is involved in the modification of polymer chains to induce molecular ordering, which is pivotal for the development of functional molecular devices. This application underscores the compound's role in advancing materials with specific electronic or optical properties (Changez et al., 2012).

Organic Synthesis

The compound plays a crucial role in organic synthesis, offering pathways to create complex molecules. For instance, it's used in the stereoselective synthesis of chiral α,ω-diynes, a process that highlights its importance in constructing molecules with specific stereochemistry, which is crucial for pharmaceuticals and fine chemicals production (Caporusso et al., 2002).

Catalysis

Furthermore, This compound is instrumental in catalysis research. It has been utilized in the development of polymeric ionic liquid (PIL) particles for catalyzing hydrogen generation from hydrolysis and methanolysis of NaBH4. This research is significant for the advancement of green chemistry and sustainable energy sources (Sahiner, Yasar, & Aktas, 2016).

Phase Transfer Catalysis

It also finds applications in phase transfer catalysis, where it aids in the intramolecular cycloalkylation of phenylacetonitrile, showcasing the efficiency and versatility of This compound in facilitating complex organic reactions under mild conditions (Jayachandran & Wang, 2000).